molecular formula C20H18N2O2 B4758212 ethyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)acrylate

ethyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)acrylate

Cat. No. B4758212
M. Wt: 318.4 g/mol
InChI Key: HXSNKRPMKUEKKO-YPKPFQOOSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)acrylate, commonly known as EDA, is an organic compound that has gained significant attention in scientific research due to its potential applications in various fields. EDA is a pyrazole-based compound that has been synthesized through various methods.

Mechanism of Action

The mechanism of action of EDA is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. EDA has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. EDA has also been found to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
EDA has been found to exhibit various biochemical and physiological effects. EDA has been found to exhibit anti-inflammatory effects by inhibiting the production of inflammatory mediators, such as prostaglandins and cytokines. EDA has also been found to exhibit antimicrobial effects by inhibiting the growth of various bacteria and fungi. Additionally, EDA has been found to exhibit antitumor effects by inducing apoptosis and inhibiting the proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

EDA has several advantages and limitations for lab experiments. One advantage of EDA is its ease of synthesis, which allows for the production of large quantities of the compound. EDA is also stable under various conditions, making it suitable for use in different experimental setups. However, one limitation of EDA is its low solubility in water, which can limit its use in aqueous-based experiments. Additionally, EDA has not been extensively studied in vivo, which limits its potential applications in animal studies.

Future Directions

There are several future directions for the study of EDA. One potential direction is the development of EDA-based drugs for the treatment of various diseases, including inflammation and cancer. Another potential direction is the use of EDA in the synthesis of functional materials, including organic semiconductors and polymers. Additionally, further studies are needed to elucidate the mechanism of action of EDA and to explore its potential applications in various fields.
Conclusion:
In conclusion, EDA is a pyrazole-based compound that has gained significant attention in scientific research due to its potential applications in various fields. EDA can be synthesized through various methods and has been found to exhibit anti-inflammatory, antimicrobial, and antitumor properties. EDA has several advantages and limitations for lab experiments, and there are several future directions for the study of EDA. Overall, EDA is a promising compound that has the potential to contribute to various fields of scientific research.

Scientific Research Applications

EDA has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. EDA has been found to exhibit anti-inflammatory, antimicrobial, and antitumor properties, making it a potential candidate for drug development. EDA has also been used in the synthesis of various functional materials, including liquid crystals, polymers, and organic semiconductors.

properties

IUPAC Name

ethyl (Z)-3-(1,3-diphenylpyrazol-4-yl)prop-2-enoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H18N2O2/c1-2-24-19(23)14-13-17-15-22(18-11-7-4-8-12-18)21-20(17)16-9-5-3-6-10-16/h3-15H,2H2,1H3/b14-13-
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HXSNKRPMKUEKKO-YPKPFQOOSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C=CC1=CN(N=C1C2=CC=CC=C2)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCOC(=O)/C=C\C1=CN(N=C1C2=CC=CC=C2)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H18N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

318.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

ethyl (Z)-3-(1,3-diphenylpyrazol-4-yl)prop-2-enoate

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
ethyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)acrylate
Reactant of Route 2
Reactant of Route 2
ethyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)acrylate
Reactant of Route 3
Reactant of Route 3
ethyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)acrylate
Reactant of Route 4
Reactant of Route 4
ethyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)acrylate
Reactant of Route 5
Reactant of Route 5
ethyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)acrylate
Reactant of Route 6
Reactant of Route 6
ethyl 3-(1,3-diphenyl-1H-pyrazol-4-yl)acrylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.